Cas no 2227718-61-6 (1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2227718-61-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6422130
• PubChem ID: 165860369
• Update Time: 2025-05-20

1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
• 1-methyl-4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole
• 2227718-61-6
• EN300-1970054

• Inchi： 1S/C7H7F3N2O/c1-12-2-4(5-3-13-5)6(11-12)7(8,9)10/h2,5H,3H2,1H3/t5-/m1/s1
• InChI Key： PNFKEPHOLHQUHH-RXMQYKEDSA-N
• SMILES： FC(C1C(=CN(C)N=1)[C@H]1CO1)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2227718-61-6): Properties, Applications, and Industry Relevance

The compound 1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2227718-61-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxirane (epoxide) ring and trifluoromethyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "epoxide-containing pyrazoles", "trifluoromethyl pyrazole derivatives", and "CAS 2227718-61-6 applications", reflecting its growing relevance in drug discovery and crop protection.

From a structural perspective, the (2S)-oxiran-2-yl moiety introduces chirality, which is critical for enantioselective synthesis—a hot topic in modern medicinal chemistry. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, properties highly sought after in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent publications highlight its utility in fragment-based drug design (FBDD), a trending methodology for tackling "undruggable" targets. Searches for "chiral pyrazole building blocks" and "fluorinated heterocycles in drug design" often lead to discussions about this compound.

In agrochemical applications, derivatives of 1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole have shown promise as precursors for novel fungicides and herbicides. The oxirane ring’s reactivity enables covalent binding to biological targets, a mechanism exploited in sustainable pest control solutions. With increasing global demand for "low-residue crop protection agents" and "environmentally friendly pesticides", this compound aligns with industry shifts toward greener chemistry. Patent analyses reveal its incorporation in formulations addressing resistance management—a key concern for farmers searching "next-gen agrochemical intermediates".

Synthetic accessibility is another focal point. The compound’s CAS No. 2227718-61-6 frequently appears in queries about "scalable asymmetric epoxidation" and "pyrazole functionalization techniques". Recent advances in continuous flow chemistry have improved its production efficiency, reducing waste—a response to the pharmaceutical industry’s emphasis on green synthesis and atom economy. Analytical data (NMR, HPLC) shared in supplier catalogs confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

Regulatory and safety profiles are equally pertinent. While not classified as hazardous under major chemical inventories, proper handling of epoxide-containing compounds remains a frequent search topic ("epoxide safety guidelines"). Its stability under inert atmospheres and compatibility with common solvents (e.g., DCM, THF) are documented in technical bulletins, addressing common end-user questions about "storage conditions for reactive intermediates".

Market intelligence indicates rising demand for CAS 2227718-61-6, driven by its versatility. Custom synthesis inquiries often reference its use in PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors—two cutting-edge therapeutic modalities. Suppliers highlighting "GMP-ready pyrazole scaffolds" or "QC-certified epoxide intermediates" capture attention from buyers prioritizing supply chain reliability.

In conclusion, 1-methyl-4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole exemplifies the convergence of structural ingenuity and practical utility. Its role in addressing challenges like drug resistance, sustainable agriculture, and enantioselective catalysis ensures continued relevance. For researchers exploring "small molecule fluorination strategies" or "three-membered heterocycle reactivities", this compound offers a compelling case study in modern chemical innovation.